Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

Catalog No. Product Name CAS No. Price
VC027433 3-Methyl-2-methylaminoimidazo[4,5-F]quinoline 102408-26-4 Inquiry
VC027431 1-Methyl-2-methylaminoimidazo[4,5-F]quinoline 102408-28-6 Inquiry
VC027435 3-Methyl-2-nitro-3H-imidazo[4,5-F]quinoline 114451-08-0 Inquiry
VC027413 D,L-erythro-4’-Methyl-α-(1-isopropylaminoethyl) Benzyl Alcohol Hydrochloride 13549-69-4 Inquiry
VC027445 Methyl Stearate-1-13C 167388-13-8 Inquiry
VC027415 D,L-4’-Methyl-α-(1-isopropylaminomethyl) Benzyl Alcohol, Hydrochloride 17267-27-5 Inquiry
VC027451 Methyl 2,3,4,6-Tetra-O-benzyl-α-D-glucopyranoside 17791-37-6 Inquiry
VC027443 5-Methyl-5-phenyl-1-pyrroline N-Oxide 179807-10-4 Inquiry
VC027411 Methyl Indolyl-3-glyoxylate 18372-22-0 Inquiry
VC027315 O-2-(Methanethiosulfonate)ethyl-N-(N,N-dimethylaminoethyl)carbamate Hydrochloride 187592-54-7 Inquiry
VC026943 3-[9-[[4-(2,5-dioxopyrrolidin-1-yl)oxy-4-oxobutyl]-(4-methylphenyl)sulfonylcarbamoyl]acridin-10-ium-10-yl]propane-1-sulfonate 199293-83-9 Inquiry
VC027313 1,1-Methanediyl Bismethanethiosulfonate 22418-52-6 Inquiry
VC027429 Methyl Methanethiosulfonate 2949-92-0 Inquiry
VC027279 4-(N-Maleimido)benzyl-α-trimethylammonium Iodide 34696-66-7 Inquiry
VC027425 Methyl α-D-Mannopyranoside 2,3,4,6-Tetrasulfate, Potassium Salt, Technical Grade 359437-03-9 Inquiry
VC027417 Methyl 2,3-O-Isopropylidene-β-D-ribofuranoside 4099-85-8 Inquiry
VC027419 Methyl 2,3-O-Isopropylidene-5-O-p-tolylsulfonyl-ß-D-ribofuranoside 4137-56-8 Inquiry
VC027447 Methyl 2,3,4,6-Tetra-O-acetyl-β-D-mannopyranoside 5019-25-0 Inquiry
VC027449 Methyl 2,3,4,6-Tetra-O-benzyl-α-D-galactopyranoside 53008-63-2 Inquiry
VC027277 Maleimidoacetic Acid N-Hydroxysuccinimide Ester 55750-61-3 Inquiry
VC027421 Methyl α-D-Mannopyranoside 617-04-9 Inquiry
VC027283 D-Manno-γ-lactam 62362-63-4 Inquiry
VC027441 Methyl 6-Oxohexanoate 6654-36-0 Inquiry
VC027427 Methyl 3-O-(α-D-Mannopyranosyl)-α-D-mannopyranoside 72028-62-7 Inquiry
VC027423 Methyl β-D-Mannopyranoside Isopropylate 911673-07-9 Inquiry


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